3-(dimethylamino)-4-methylbenzene-1-sulfonamide
Overview
Description
3-(dimethylamino)-4-methylbenzene-1-sulfonamide, commonly known as DMAMBS, is a versatile chemical compound with a wide range of applications in scientific research. It is a white crystalline powder that is soluble in water and alcohol. DMAMBS is a commonly used reagent in organic synthesis, and it is also used as an analytical reagent in the detection of various compounds. It is also used in a variety of biochemical and physiological studies.
Scientific Research Applications
DMAMBS is widely used in the field of scientific research. It is used as a reagent in organic synthesis, as an analytical reagent in the detection of various compounds, and as a catalyst in a variety of reactions. It is also used in biochemical and physiological studies, such as the study of enzyme inhibition and the determination of enzyme activity.
Mechanism of Action
DMAMBS is a weakly basic compound and its mechanism of action is based on the formation of a protonated form of the molecule. This protonated form is a strong base and is capable of reacting with a variety of compounds. It can also act as a catalyst in a variety of reactions.
Biochemical and Physiological Effects
DMAMBS has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, and it can also act as an agonist at certain receptors, such as the 5-HT2A serotonin receptor. It has also been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
DMAMBS has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solution. It is also relatively non-toxic and has a relatively low cost. However, it is not suitable for large-scale synthesis due to its low solubility in organic solvents.
Future Directions
There are several potential future directions for the use of DMAMBS in scientific research. It could be used in the development of new drugs, such as inhibitors of enzymes or agonists of receptors. It could also be used in the development of more efficient catalysts for organic synthesis. Additionally, it could be used in the development of new analytical methods for the detection of various compounds. Finally, it could be used in the development of new biochemical and physiological studies, such as in the study of enzyme inhibition and the determination of enzyme activity.
Synthesis Methods
DMAMBS can be synthesized through a multi-step process that involves the reaction of 4-methylbenzene-1-sulfonyl chloride with dimethylamine. The reaction is carried out in an inert atmosphere and the product is purified using a precipitation method. This method is suitable for the synthesis of DMAMBS in small to moderate quantities.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(dimethylamino)-4-methylbenzene-1-sulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with dimethylamine in the presence of a base to form the desired product.", "Starting Materials": [ "4-methylbenzenesulfonyl chloride", "dimethylamine", "base (such as triethylamine or sodium hydroxide)", "solvent (such as dichloromethane or tetrahydrofuran)" ], "Reaction": [ "Add 4-methylbenzenesulfonyl chloride to a solution of dimethylamine in a solvent such as dichloromethane or tetrahydrofuran.", "Add a base such as triethylamine or sodium hydroxide to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with a suitable solvent such as ethyl acetate or dichloromethane.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1093759-99-9 |
Product Name |
3-(dimethylamino)-4-methylbenzene-1-sulfonamide |
Molecular Formula |
C9H14N2O2S |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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